Cas no 477570-27-7 (methyl 2-(4-cyanobenzamido)-4H,5H,6H-cyclopentabthiophene-3-carboxylate)

• Product Name: methyl 2-(4-cyanobenzamido)-4H,5H,6H-cyclopentabthiophene-3-carboxylate
• CAS No: 477570-27-7
• MF: C₁₇H₁₄N₂O₃S
• MW: 326.369662761688
• CID: 6270482
• PubChem ID: 3458064
• Update Time: 2025-05-28

methyl 2-(4-cyanobenzamido)-4H,5H,6H-cyclopentabthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(4-cyanobenzamido)-4H,5H,6H-cyclopentabthiophene-3-carboxylate
• methyl 2-[(4-cyanobenzoyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate
• AB00685370-01
• Oprea1_602563
• SR-01000009782-1
• SR-01000009782
• AKOS024601597
• methyl 2-(4-cyanobenzamido)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate
• 477570-27-7
• methyl 2-(4-cyanobenzamido)-4H,5H,6H-cyclopenta[b]thiophene-3-carboxylate
• CCG-287459
• F0882-1139

• Inchi： 1S/C17H14N2O3S/c1-22-17(21)14-12-3-2-4-13(12)23-16(14)19-15(20)11-7-5-10(9-18)6-8-11/h5-8H,2-4H2,1H3,(H,19,20)
• InChI Key： ORQRQVOLGNZUKT-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)OC)C2=C1CCC2)NC(C1C=CC(C#N)=CC=1)=O

Computed Properties

• Exact Mass: 326.07251349g/mol
• Monoisotopic Mass: 326.07251349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 107Ų

Additional information on methyl 2-(4-cyanobenzamido)-4H,5H,6H-cyclopentabthiophene-3-carboxylate

Comprehensive Overview of Methyl 2-(4-Cyanobenzamido)-4H,5H,6H-Cyclopenta[b]thiophene-3-Carboxylate (CAS No. 477570-27-7)

Methyl 2-(4-cyanobenzamido)-4H,5H,6H-cyclopenta[b]thiophene-3-carboxylate (CAS No. 477570-27-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This heterocyclic derivative combines a cyclopenta[b]thiophene core with a 4-cyanobenzamido substituent and a methyl carboxylate functional group, making it a versatile intermediate for drug discovery and advanced material synthesis. Its unique structural features contribute to its potential applications in medicinal chemistry, particularly in the development of kinase inhibitors and other biologically active molecules.

In recent years, researchers have explored the role of thiophene-based compounds in modulating biological pathways, with a focus on inflammation and oncology. The presence of the cyanobenzamido moiety in this compound enhances its binding affinity to specific protein targets, a property highly sought after in structure-activity relationship (SAR) studies. Additionally, the methyl ester group offers synthetic flexibility, allowing for further derivatization under mild conditions. These attributes align with current trends in fragment-based drug design (FBDD), where small molecular fragments are optimized for potency and selectivity.

The compound's CAS No. 477570-27-7 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening (HTS) campaigns. Its molecular weight (312.35 g/mol) and lipophilicity (calculated LogP ~2.8) suggest favorable pharmacokinetic properties, a critical factor in preclinical development. Recent publications highlight its utility as a building block for fluorescent probes, leveraging the cyclopenta[b]thiophene scaffold's photophysical characteristics. This aligns with the growing demand for bioimaging agents in diagnostic applications.

From a synthetic chemistry perspective, methyl 2-(4-cyanobenzamido)-4H,5H,6H-cyclopenta[b]thiophene-3-carboxylate exemplifies modern green chemistry principles. Its preparation often employs catalytic methods to minimize waste, resonating with the pharmaceutical industry's shift toward sustainable manufacturing. Analytical techniques like HPLC-MS and NMR spectroscopy confirm its high purity (>98%), a prerequisite for regulatory submissions. These qualities address common queries about batch-to-batch reproducibility and QC/QA protocols in fine chemical production.

Emerging applications include its use in organic electronics, where the conjugated thiophene system facilitates charge transport in semiconducting polymers. This intersects with the booming interest in flexible electronics and wearable sensors. Furthermore, its hydrogen-bonding motifs make it a candidate for supramolecular chemistry studies, particularly in designing self-assembled monolayers (SAMs) for surface engineering.

In summary, CAS No. 477570-27-7 represents a multifaceted tool for researchers exploring small-molecule therapeutics and functional materials. Its adoption in both academic labs and industrial R&D underscores its value as a highly customizable scaffold. Future directions may involve its integration into combinatorial libraries or AI-driven drug discovery platforms, capitalizing on its balanced physicochemical profile.